Cas no 1170258-35-1 (5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid)

5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid is a heterocyclic compound featuring both pyrazole and isoxazole moieties, which are of significant interest in medicinal and agrochemical research. The presence of a carboxylic acid functional group enhances its utility as a versatile intermediate for further derivatization, enabling the synthesis of more complex molecules. Its structural framework is particularly valuable in the development of biologically active compounds, including potential enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility make it a practical choice for applications in drug discovery and material science. Its well-defined chemical properties ensure reproducibility in research and industrial settings.

5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid structure

1170258-35-1 structure

Product Name:5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid

CAS No:1170258-35-1

MF:C₉H₉N₃O₃

MW:207.186061620712

MDL:MFCD12027289

CID:1074235

PubChem ID:25219677

Update Time:2025-06-08

5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 5-((4-Methyl-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid
- 5-[(4-Methyl-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid
- AG-A-82104
- ALBB-006925
- CTK6C3676
- MolPort-006-067-514
- SBB048461
- STK502118
- CS-0308361
- DTXSID70649283
- AKOS000264785
- EN300-117119
- 5-[(4-methyl-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
- 5-[(4-methylpyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
- 1170258-35-1
- LS-02499
- G28473
- MFCD12027289
- 5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid
- MDL： MFCD12027289
- Inchi： 1S/C9H9N3O3/c1-6-3-10-12(4-6)5-7-2-8(9(13)14)11-15-7/h2-4H,5H2,1H3,(H,13,14)
- InChI Key： OZACKUJOJQBLKW-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)O)=N1)CN1C=C(C)C=N1

Computed Properties

Exact Mass: 207.06439116g/mol
Monoisotopic Mass: 207.06439116g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 81.2Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 479.6±45.0 °C at 760 mmHg
Flash Point: 243.8±28.7 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M324198-50mg	5-[(4-Methyl-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic Acid	1170258-35-1		50mg	$ 70.00	2022-06-04
TRC	M324198-100mg	5-[(4-Methyl-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic Acid	1170258-35-1		100mg	$ 95.00	2022-06-04
TRC	M324198-500mg	5-[(4-Methyl-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic Acid	1170258-35-1		500mg	$ 365.00	2022-06-04
Chemenu	CM487020-1g	5-((4-Methyl-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid	1170258-35-1	95%	1g	$204	2023-01-08
Chemenu	CM487020-5g	5-((4-Methyl-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid	1170258-35-1	95%	5g	$605	2023-01-08
abcr	AB268215-5 g	5-[(4-Methyl-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid; .	1170258-35-1		5g	€1074.00	2023-06-22
abcr	AB268215-1 g	5-[(4-Methyl-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid; .	1170258-35-1		1g	€406.00	2023-06-22
Enamine	EN300-117119-0.05g	5-[(4-methyl-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid	1170258-35-1	95%	0.05g	$72.0	2023-06-08
Enamine	EN300-117119-0.1g	5-[(4-methyl-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid	1170258-35-1	95%	0.1g	$108.0	2023-06-08
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